1-((2,5-Difluorophenyl)sulfonyl)-4-methoxypiperidine
Description
1-((2,5-Difluorophenyl)sulfonyl)-4-methoxypiperidine is a useful research compound. Its molecular formula is C12H15F2NO3S and its molecular weight is 291.31. The purity is usually 95%.
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Scientific Research Applications
Broad-Spectrum Antibacterial Synthesis
A study details the synthesis of a compound used as a key intermediate in the production of a potent broad-spectrum antibacterial agent effective against methicillin-resistant Staphylococcus aureus (MRSA). This research underscores the role of sulfone intermediates in developing new antibiotics, highlighting the importance of such compounds in addressing antibiotic resistance (Hashimoto et al., 2007).
Nanofiltration Membrane Development
Research on novel sulfonated thin-film composite nanofiltration membranes indicates their application in water treatment, specifically for dye solutions. The introduction of sulfonated aromatic diamine monomers improves water flux by enhancing surface hydrophilicity without compromising dye rejection, demonstrating the utility of sulfonation in environmental engineering (Liu et al., 2012).
Fuel Cell Technology
A study on comb-shaped poly(arylene ether sulfone)s as proton exchange membranes for fuel cells discusses the synthesis of new sulfonated polymers. These materials exhibit high proton conductivity, indicating their potential in enhancing fuel cell efficiency. This showcases the application of sulfonated compounds in renewable energy technologies (Kim et al., 2008).
Cationic Cyclisation in Organic Synthesis
A report highlights the use of sulfonamides as terminators in cationic cyclisations, leading to the efficient formation of polycyclic systems. This method emphasizes the versatility of sulfonamides in organic synthesis, offering novel pathways for constructing complex molecular architectures (Haskins & Knight, 2002).
Ionic Liquids for Electrochemical Applications
The stability and electrochemical application potential of a high-voltage ionic liquid with a substituted piperidinium cation are discussed. This research illustrates the role of such ionic liquids in developing advanced energy storage and conversion devices, highlighting the importance of structural modifications for improved performance (Savilov et al., 2016).
Properties
IUPAC Name |
1-(2,5-difluorophenyl)sulfonyl-4-methoxypiperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO3S/c1-18-10-4-6-15(7-5-10)19(16,17)12-8-9(13)2-3-11(12)14/h2-3,8,10H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDCBYFVJMRUFLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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